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Compound of Interest

2-(1,2-
Compound Name:
Dimethylpropyl)anthraquinone

CAS No.: 68892-28-4

Cat. No.: B008410

Get Quote

\ J

CAS No: 68892-28-4 | Molecular Formula: C19H1802 | MW: 278.35 g/mol [1][2]

Part 1: Executive Technical Summary

2-(1,2-dimethylpropyl)anthraquinone is a specialized alkyl-anthraquinone derivative,
primarily utilized as a working carrier in the industrial production of hydrogen peroxide (H20:2)
via the Riedel-Pfleiderer (AO) process.[1][2] Unlike the more common 2-ethylanthraquinone (2-
EAQ), this amyl-substituted isomer offers superior solubility in non-polar working solvents and a
higher partition coefficient for H202, reducing hydraulic load and energy consumption in large-
scale extraction columns.[1][2]

This guide moves beyond standard SDS compliance, integrating process chemistry with safety
engineering to protect personnel and maintain catalyst integrity.[1][2]
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Part 2: Chemical Identity & Physicochemical

Characterization[3]
The safety profile of this compound is dictated by its high lipophilicity and its role as a redox
carrier.[1][2]
Property Value | Description Safety Implication
Precise identification for
2-(3-methylbutan-2- )
IUPAC Name regulatory inventory

yl)anthracene-9,10-dione

(TSCA/REACH).[1][2]

) Pale yellow to solid
Physical State
powder/flake

Dust explosion hazard if finely
divided.[1][2]

60-65 °C (Typical for amyl

Low melting point requires cool

storage to prevent

Melting Point ) ) o
isomers) caking/bridging in hoppers.[1]
[2]
High Bioaccumulation
LogP (Octanol/Water) ~4.9 (Predicted) Potential. Readily crosses
dermal barriers.[1][2]
Insoluble in water; Soluble in Spills cannot be flushed with
Solubility aromatics (Coe-C10), esters, and  water.[2] Use organic

polar solvents.[1][2]

emulsifiers or absorbents.[1][2]

Part 3: Hazard Analysis & Toxicology (GHS Framework)

3.1 Core Hazards

While less volatile than lower molecular weight quinones, the primary risks stem from

mechanical irritation and potential sensitization.[1][2]
o Signal Word:WARNING

e GHS Classifications:

o Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1][2]
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o Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1][2]
o Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.[1][2]

o STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1][2]

3.2 Mechanism of Toxicity

» Redox Cycling: Quinones can undergo enzymatic reduction to semiquinone radicals, leading
to the generation of Reactive Oxygen Species (ROS) within tissues.[1][2] This mechanism
underpins the irritation and potential cytotoxicity.[2]

o Dermal Absorption: Due to a LogP of ~4.9, the substance partitions effectively into the lipid
bilayer of the stratum corneum.[1][2] Prolonged contact may lead to systemic absorption,
although acute systemic toxicity is generally lower than simple aromatics (e.g., benzene).[2]

Part 4: Technical Application Context (The AO Process)

Understanding the "Working Solution" is critical for safety. This chemical is rarely handled pure
in operations; it is dissolved in a binary solvent system (e.g., trimethylbenzene + diisobutyl
carbinol).[2]

The Anthraquinone Cycle: The molecule undergoes reversible hydrogenation and oxidation.[1]
[2] Safety risks peak during the hydrogenation phase where the flammable "Working Solution”
is under pressure with Raney Nickel or Palladium catalysts.[1][2]
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Figure 1: The Anthraquinone Cycle.[1][2] The "Hydroquinone" form (Green) is unstable in air
and rapidly reverts to the Quinone (Blue), releasing heat and H202.[2] Leaks at the AHQ stage
present a dual fire/chemical burn hazard.

Part 5: Handling & Emergency Protocols
5.1 Engineering Controls

o Dust Control: Use local exhaust ventilation (LEV) with HEPA filtration when handling the
solid.[1][2] The low melting point means friction in screw conveyors can cause
melting/clogging; use pneumatic transport or vibratory feeders.[1][2]

¢ Inerting: When introducing the powder into the working solution reactor, use a Nitrogen
blanket to prevent static ignition of solvent vapors (MIE < 10 mJ for typical working solvents).

[1][2]

E I : : PPE) :

Body Part Recommendation Rationale

_ _ Prevents inhalation of dust
) N95 / P2 (Solid); Organic
Respiratory ] ) (H335) and solvent vapors
Vapor Cartridge (Solution) ) ) )
during dissolution.[1][2]

High lipophilicity allows

permeation through latex.[1][2]
Hands Nitrile (Double gloving) or Viton  Nitrile provides adequate

breakthrough time (>480 min).

[1](2]

Safety glasses are insufficient

Eyes Chemical Goggles due to fine dust generation.[1]

[2]

Prevent contamination of

street clothes; prevents dermal
Body Tyvek® Coveralls ]

absorption over large surface

areas.[1][2]

5.3 Spill Response Logic
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Scenario: 50 kg Drum Spill of Solid Powder.
 |solate: Evacuate non-essential personnel 15 meters.

e Suppress: Do NOT use water jets (disperses dust).[1][2] Cover with a plastic sheet to
minimize air currents if indoors.[2]

e Recover: Use a spark-proof HEPA vacuum or wet-sweeping method (mist with
water/surfactant).[1][2]

o Decontaminate: Scrub surfaces with an ethanol/surfactant solution.[1][2] Water alone is
ineffective.[1][2][3]

Part 6: Storage & Stability
» Conditions: Store below 40°C.
o Incompatibilities: Strong oxidizing agents (e.g., nitric acid, permanganates).[2] While the

molecule is designed to be oxidized, uncontrolled reaction with strong oxidants can lead to
ring cleavage and exothermic decomposition.[1][2]

o Shelf Life: Stable for >2 years if kept dry and dark.[1][2] UV exposure can cause gradual
photo-degradation.[1][2]

Part 7: References

» National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary
for CID 122909, 2-tert-Amylanthraquinone (Isomer Analog).[1][2] Retrieved from [Link][2]

o ECHA (European Chemicals Agency). (n.d.).[1][2] Registration Dossier for Anthraquinone
Derivatives.[1][2] Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2-(1,2-Dimethylpropyl)anthraquinone
Safety & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008410/docs#technical-guide-2-1-2-dimethylpropyl-
anthraquinone-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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